2-Methoxy-4-phenylbenzoic acid

• IUPAC Name: 2-methoxy-4-phenylbenzoic acid
• InChI: InChI=1S/C14H12O3/c1-17-13-9-11(7-8-12(13)14(15)16)10-5-3-2-4-6-10/h2-9H,1H3,(H,15,16)
• InChI Key: WRDIRXZLYQHBPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID30595590
• Molecular Weight: 228.24 g/mol
• CAS RN: 175153-18-1

Description

2-Methoxy-4-phenylbenzoic acid, also known as methyl 2-methoxy-4-phenylbenzoate, is a chemical compound that belongs to the class of benzoic acid derivatives. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. The compound has been widely used in scientific research due to its unique properties and potential applications in various fields such as medicine, chemistry, and biology.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-Methoxy-4-phenylbenzoic acid, focusing on six unique fields:

Material Science

This compound is also significant in material science, particularly in the development of liquid crystalline materials. Its structure allows it to form mesophases, which are crucial in the design of advanced materials for displays and other optoelectronic applications. .

Polymer Chemistry

In polymer chemistry, 2-Methoxy-4-phenylbenzoic acid is used to synthesize polymers with unique properties. Its incorporation into polymer chains can enhance thermal stability, mechanical strength, and chemical resistance. .

Analytical Chemistry

The compound is employed in analytical chemistry for the development of sensors and detection methods. Its ability to interact with various analytes makes it suitable for use in chemical sensors, particularly those designed to detect specific ions or molecules. .

Biological Research

In biological research, 2-Methoxy-4-phenylbenzoic acid is used to study enzyme interactions and metabolic pathways. Its derivatives can act as inhibitors or activators of specific enzymes, providing insights into their functions and mechanisms. .

Synthesis routes and methods I

Procedure details

2N Aqueous sodium hydroxide (5 mL) was added to a solution of methyl 2-methoxy-4-phenylbenzoate (410 mg, 1.69 mmol) in methanol (5 mL), and the mixture was refluxed for 1 hour. After the reaction mixture was cooled to room temperature, the solvent was evaporated under reduced pressure. 2N hydrochloric acid was added to the obtained residue and the separated crystal was filtered to give the title compound (371 mg, 96.0%) as a crude product.

Synthesis routes and methods II

Procedure details

To a cold solution of 3-methoxy-biphenyl-4-carboxaldehyde (0.32 g, 1.5 mmol) in acetone (10 mL), the Jone's reagent was added slowly drop wise at 0° C. until the reaction completes. Acetone was removed completely and the resulting residue was diluted with water, extracted with ethyl acetate. The combined organic layers were washed with water and brine, dried over sodium sulphate and concentrated to obtain the title compound (0.25 g, 73.5%)